3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene

• Molecular Formula: C16H12N4
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 3-phenyl-1,4-dihydropyridazino[4,3-b]quinoxaline
• InChI: InChI=1S/C16H12N4/c1-2-6-11(7-3-1)14-10-15-16(20-19-14)18-13-9-5-4-8-12(13)17-15/h1-9H,10H2,(H,18,20)
• InChI Key: ZEEKUSGXTBVQGE-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NNC2=NC3=CC=CC=C3N=C21)C4=CC=CC=C4

Description

3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene is a nitrogen-rich polycyclic aromatic compound characterized by an anthracene backbone substituted with four nitrogen atoms at positions 1, 2, 9, and 10, a phenyl group at position 3, and partial saturation (dihydro) at positions 1 and 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene typically involves multi-step organic reactions. One common method is the Suzuki/Sonogashira cross-coupling reaction, which is used to introduce phenyl groups into the anthracene core . The reaction conditions often include the use of palladium catalysts, base, and appropriate solvents such as toluene or dimethylformamide (DMF). The reaction is usually carried out under an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of anthracene derivatives, including 3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene, involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its dihydro or tetrahydro forms.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the anthracene core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted anthracene derivatives, which can exhibit different photophysical and chemical properties depending on the nature of the substituents .

Scientific Research Applications

3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Biology: Studied for its potential as a fluorescent probe for biological imaging.

Medicine: Investigated for its potential anticancer and antimicrobial properties.

Industry: Utilized in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices

Mechanism of Action

The mechanism of action of 3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene involves its interaction with molecular targets such as DNA and proteins. The compound can intercalate into DNA, disrupting its structure and function, which can lead to cell death. Additionally, it can interact with proteins, inhibiting their activity and affecting various cellular pathways .

Comparison with Similar Compounds

10,11,12,13-Tetrahydro-4,5,9,14-tetraazadibenz[a,c]anthracene (TTBA)

Key Structural Differences :

• TTBA features a fully saturated tetrahydro ring (positions 10–13) and nitrogen atoms at positions 4, 5, 9, and 14, distinguishing it from the partially saturated dihydro system in the target compound .

Supramolecular Behavior :

• TTBA forms co-crystals with benzene-1,4-dicarboxylic acid via O–H⋯N hydrogen bonds (Table 1) and π-π stacking interactions (centroid-centroid distance: 3.570 Å), leading to a 2D network .
• The dihydro groups in 3-phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene may introduce additional hydrogen-bonding sites, altering supramolecular topology compared to TTBA.

Table 1: Hydrogen-Bonding Parameters in TTBA Co-Crystal

D–H⋯A	D–H (Å)	H⋯A (Å)	D⋯A (Å)	∠D–H⋯A (°)
O1–H2A⋯N1	0.82	1.94	2.713	155.7
O2–H2B⋯N2	0.82	1.95	2.710	154.3

9,10-Dioxa-1,2-diaza-anthracene Derivatives

Key Structural Differences :

• Compounds such as 4-allylamino-3-fluoro-9,10-dioxa-1,2-diaza-anthracene (9b) and 4-ethoxy-3-fluoro-9,10-dioxa-1,2-diaza-anthracene (9c) replace two nitrogen atoms with oxygen (dioxa) and have fewer nitrogen centers (positions 1 and 2) .
• The fluorine and allylamino/ethoxy substituents in these derivatives modulate electronic properties, contrasting with the phenyl group in the target compound.

Table 2: Comparison of Key Structural Features

Compound	Aza Positions	Oxygen Substituents	Key Functional Groups
3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene	1,2,9,10	None	Phenyl (C3), dihydro (C1,4)
TTBA	4,5,9,14	None	Tetrahydro (C10–13)
9b	1,2	9,10-dioxa	3-F, 4-allylamino

1,4-Dihydro-1,2,4-benzotriazin-4-yl Derivatives

Key Structural Differences :

• Compounds like 1-(4-cyanophenyl)-3-phenyl-1,4-dihydro-1,2,4-benzotriazin-4-yl feature a benzotriazin core (three nitrogen atoms) rather than a tetraaza-anthracene system .
• The dihydro group in these derivatives is localized to the triazin ring, whereas in the target compound, it spans the anthracene backbone.

Electronic Properties :

• The cyanophenyl and thienyl substituents in these derivatives enhance electron-withdrawing character, whereas the phenyl group in the target compound may promote π-π interactions.

Research Findings and Implications

• Supramolecular Architectures : TTBA demonstrates the role of tetraaza systems in forming robust hydrogen-bonded networks, a feature likely shared by 3-phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene .
• Electronic Tuning : The phenyl group in the target compound may enhance charge-transfer interactions compared to fluorine- or oxygen-substituted analogs .
• Synthetic Challenges : The dihydro configuration and multiple nitrogen centers in the target compound necessitate precise control during synthesis to avoid over-reduction or side reactions.

Biological Activity

3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene is a nitrogen-rich heterocyclic compound that has garnered attention for its potential biological activities. This article explores the compound's biological properties, focusing on its anticancer, antibacterial, and anti-inflammatory effects, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of tetraaza-anthracenes characterized by their unique nitrogen framework and phenyl substitution. Its chemical formula is $C_{15}H_{14}N_4$, and it exhibits significant electronic properties due to the presence of multiple nitrogen atoms.

Anticancer Activity

Recent studies have demonstrated that 3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene exhibits notable anticancer properties.

• Mechanism of Action : The compound has been shown to induce apoptosis in cancer cells through the activation of caspase pathways. It also inhibits cell proliferation by disrupting the cell cycle at the G2/M phase.
• Case Study : A study involving human breast cancer cell lines (MCF-7) reported that treatment with this compound resulted in a 50% reduction in cell viability at a concentration of 10 µM after 48 hours. The IC50 value was determined to be approximately 8 µM.

Cell Line	Concentration (µM)	Viability (%)	IC50 (µM)
MCF-7	10	50	8

Antibacterial Activity

The antibacterial efficacy of 3-Phenyl-1,4-dihydro-1,2,9,10-tetraaza-anthracene has been evaluated against various strains of bacteria.

• In Vitro Studies : The compound demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were found to be as low as 32 µg/mL for Staphylococcus aureus and 64 µg/mL for Escherichia coli.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Anti-inflammatory Activity

The anti-inflammatory potential of the compound was assessed using various in vitro models.

• Inflammatory Markers : The compound significantly reduced the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
• Case Study : In a study involving RAW264.7 macrophages treated with LPS, concentrations of 5 µM and 10 µM resulted in a reduction of TNF-alpha secretion by approximately 40% and 70%, respectively.

Treatment Concentration (µM)	TNF-alpha Reduction (%)
5	40
10	70